Cas no 1567086-19-4 (N-(pent-4-yn-1-yl)oxan-3-amine)

• Product Name: N-(pent-4-yn-1-yl)oxan-3-amine
• CAS No: 1567086-19-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5763441
• PubChem ID: 115724872
• Update Time: 2025-10-31

N-(pent-4-yn-1-yl)oxan-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1290928
• N-(pent-4-yn-1-yl)oxan-3-amine
• 1567086-19-4

• Inchi： 1S/C10H17NO/c1-2-3-4-7-11-10-6-5-8-12-9-10/h1,10-11H,3-9H2
• InChI Key： KXPBBPQIGVKSBB-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)NCCCC#C

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(pent-4-yn-1-yl)oxan-3-amine

Recent Advances in the Application of N-(pent-4-yn-1-yl)oxan-3-amine (CAS: 1567086-19-4) in Chemical Biology and Drug Discovery

N-(pent-4-yn-1-yl)oxan-3-amine (CAS: 1567086-19-4) has recently emerged as a promising compound in chemical biology and drug discovery due to its unique structural features and versatile reactivity. This compound, characterized by an oxane ring and a terminal alkyne group, has been extensively studied for its potential applications in click chemistry, bioconjugation, and targeted drug delivery. Recent research has highlighted its role as a key intermediate in the synthesis of bioactive molecules and its utility in probing biological systems.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of N-(pent-4-yn-1-yl)oxan-3-amine as a building block for the development of novel kinase inhibitors. The terminal alkyne moiety facilitated efficient conjugation with azide-containing pharmacophores via copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling rapid structure-activity relationship (SAR) exploration. The resulting compounds exhibited potent inhibitory activity against several cancer-related kinases, with IC50 values in the low nanomolar range.

In another significant development, researchers utilized N-(pent-4-yn-1-yl)oxan-3-amine as a linker for antibody-drug conjugates (ADCs). The oxane ring provided enhanced stability in physiological conditions, while the alkyne group allowed for site-specific conjugation to azide-functionalized antibodies. This approach, detailed in a 2024 Nature Biotechnology article, demonstrated improved pharmacokinetic properties and reduced off-target toxicity compared to traditional linker technologies.

The compound has also found applications in chemical proteomics, where it serves as a versatile handle for activity-based protein profiling (ABPP). A recent ACS Chemical Biology study (2024) described its incorporation into probe molecules for mapping enzyme activities in complex biological samples. The alkyne tag enabled subsequent enrichment and identification of labeled proteins through mass spectrometry, providing valuable insights into disease-associated enzymatic pathways.

From a synthetic chemistry perspective, N-(pent-4-yn-1-yl)oxan-3-amine has been employed in the construction of diverse heterocyclic scaffolds. A 2023 Organic Letters publication highlighted its use in gold-catalyzed cyclization reactions to access complex oxane-fused structures with potential biological activity. The compound's conformational rigidity and functional group compatibility make it particularly valuable for such transformations.

Ongoing research continues to explore the therapeutic potential of derivatives based on this scaffold. Preliminary results from cell-based assays suggest that certain modifications of N-(pent-4-yn-1-yl)oxan-3-amine may yield compounds with neuroprotective properties, as reported at the 2024 American Chemical Society National Meeting. These findings open new avenues for the treatment of neurodegenerative disorders.

In conclusion, N-(pent-4-yn-1-yl)oxan-3-amine (CAS: 1567086-19-4) represents a versatile tool in modern drug discovery and chemical biology. Its unique combination of structural features enables diverse applications ranging from medicinal chemistry to chemical proteomics. As research progresses, we anticipate seeing more innovative uses of this compound in addressing challenging biological questions and developing next-generation therapeutics.